Cas no 757220-09-0 (2-chloro-4-cyano-6-methoxyphenyl acetate)

• Product Name: 2-chloro-4-cyano-6-methoxyphenyl acetate
• CAS No: 757220-09-0
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 3057910
• PubChem ID: 2080949
• Update Time: 2025-10-31

2-chloro-4-cyano-6-methoxyphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-cyano-6-methoxyphenyl acetate
• G36219
• CS-0230047
• (2-chloro-4-cyano-6-methoxyphenyl) acetate
• AB01326844-02
• Z28792542
• SR-01000054968
• SR-01000054968-1
• STK398185
• HFB22009
• AKOS000304884
• 2-chloro-4-cyano-6-methoxyphenylacetate
• EN300-10206
• 985-456-7
• 757220-09-0
• NCGC00334937-01

• Inchi： 1S/C10H8ClNO3/c1-6(13)15-10-8(11)3-7(5-12)4-9(10)14-2/h3-4H,1-2H3
• InChI Key： HROKRSOMNQYVBO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1OC(C)=O)OC

Computed Properties

• Exact Mass: 225.0192708Da
• Monoisotopic Mass: 225.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-chloro-4-cyano-6-methoxyphenyl acetate

Introduction to 2-Chloro-4-Cyano-6-Methoxyphenyl Acetate (CAS No. 757220-09-0)

2-Chloro-4-cyano-6-methoxyphenyl acetate (CAS No. 757220-09-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro, cyano, and methoxy functional group attached to a phenyl ring, along with an acetate ester moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-chloro-4-cyano-6-methoxyphenyl acetate is C₁₁H₉ClNO₃, and its molecular weight is approximately 238.64 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 2-chloro-4-cyano-6-methoxybenzene and acetic acid. The synthesis process involves the formation of the acetate ester through an esterification reaction, which can be catalyzed by various acids or bases depending on the specific conditions employed.

In the pharmaceutical industry, 2-chloro-4-cyano-6-methoxyphenyl acetate has shown promise as a key intermediate in the development of novel drugs. Recent studies have highlighted its potential as a building block for the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the synthesis of a new class of small molecules that exhibit potent anti-inflammatory activity by inhibiting specific enzymes involved in the inflammatory response pathway.

In addition to its pharmaceutical applications, 2-chloro-4-cyano-6-methoxyphenyl acetate has also found utility in the agrochemical industry. The compound can be used as an intermediate in the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. A study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit selective herbicidal activity against certain weed species while showing minimal toxicity to non-target organisms.

The physical properties of 2-chloro-4-cyano-6-methoxyphenyl acetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for use in various synthetic processes where controlled solubility is required.

The stability of 2-chloro-4-cyano-6-methoxyphenyl acetate under different conditions has been extensively studied. It is generally stable under normal storage conditions but can undergo degradation when exposed to strong acids or bases. Additionally, exposure to high temperatures or prolonged UV light can lead to decomposition or rearrangement reactions. Therefore, it is recommended to store this compound in tightly sealed containers at room temperature away from direct sunlight and moisture.

In terms of safety and handling, while 2-chloro-4-cyano-6-methoxyphenyl acetate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, proper ventilation should be maintained to prevent inhalation of any volatile vapors.

The environmental impact of 2-chloro-4-cyano-6-methoxyphenyl acetate has also been evaluated. Studies have shown that it does not persist in the environment for extended periods and does not bioaccumulate in aquatic organisms. However, it is important to dispose of any waste containing this compound according to local environmental regulations to minimize potential ecological impacts.

In conclusion, 2-chloro-4-cyano-6-methoxyphenyl acetate (CAS No. 757220-09-0) is a valuable organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and favorable physical properties make it an attractive intermediate for the synthesis of more complex molecules with diverse biological activities. Ongoing research continues to uncover new applications and potential uses for this compound, further highlighting its importance in modern chemistry.